Cas no 1499189-51-3 (2,3,6,7-tetrahydrooxepine-4-carboxylic acid)

• Product Name: 2,3,6,7-tetrahydrooxepine-4-carboxylic acid
• CAS No: 1499189-51-3
• MF: C₇H₁₀O₃
• MW: 142.152502536774
• CID: 4602492
• PubChem ID: 130121840
• Update Time: 2025-07-02

2,3,6,7-tetrahydrooxepine-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2,3,6,7-tetrahydrooxepine-4-carboxylic acid

• Inchi： 1S/C7H10O3/c8-7(9)6-2-1-4-10-5-3-6/h2H,1,3-5H2,(H,8,9)
• InChI Key： MFHHNEVYSKIOES-UHFFFAOYSA-N
• SMILES： O1CCC=C(C(O)=O)CC1

Computed Properties

• Exact Mass: 142.062994177g/mol
• Monoisotopic Mass: 142.062994177g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 160
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 46.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Carboxylic acids

Additional information on 2,3,6,7-tetrahydrooxepine-4-carboxylic acid

Comprehensive Overview of 2,3,6,7-Tetrahydrooxepine-4-carboxylic Acid (CAS No. 1499189-51-3)

2,3,6,7-Tetrahydrooxepine-4-carboxylic acid (CAS No. 1499189-51-3) is a novel heterocyclic compound that has garnered significant attention in pharmaceutical and organic chemistry research. This oxygen-containing seven-membered ring structure, featuring a carboxylic acid functional group, presents unique physicochemical properties and synthetic versatility. The compound's tetrahydrooxepine core makes it particularly valuable for drug discovery, as it serves as a bioisostere for traditional aromatic systems while offering improved metabolic stability.

Recent studies highlight the growing importance of saturated oxygen heterocycles like 2,3,6,7-tetrahydrooxepine derivatives in addressing modern medicinal chemistry challenges. The compound's carboxylic acid moiety enables diverse derivatization opportunities, making it a valuable building block for proteolysis targeting chimeras (PROTACs) and other targeted protein degradation technologies. Researchers are particularly interested in its potential applications for kinase inhibitor development and GPCR-targeted therapeutics, areas that dominate current pharmaceutical R&D investments.

The synthesis of CAS 1499189-51-3 typically involves ring-closing metathesis or cyclization strategies from appropriate diene precursors, followed by selective oxidation to introduce the 4-carboxylic acid functionality. Advanced purification techniques including preparative HPLC and crystallization methods ensure high purity (>98%) for research applications. Analytical characterization by NMR spectroscopy and high-resolution mass spectrometry confirms the compound's structural integrity.

From a drug design perspective, the 2,3,6,7-tetrahydrooxepine scaffold offers distinct advantages over traditional benzene isosteres. Its semi-rigid conformation improves target binding affinity while reducing off-target effects, addressing a key challenge in modern drug development. The compound's logP value and hydrogen bonding capacity make it particularly suitable for CNS-targeted therapeutics, an area experiencing rapid growth due to increasing neurological disorder prevalence.

Current research trends involving 1499189-51-3 focus on its application in fragment-based drug discovery and covalent inhibitor design. The compound's moderate polarity and balanced lipophilicity profile make it ideal for developing orally bioavailable candidates. Several pharmaceutical companies have incorporated this scaffold into their antibacterial and antiviral discovery programs, particularly targeting emerging resistant strains.

The commercial availability of 2,3,6,7-tetrahydrooxepine-4-carboxylic acid through specialty chemical suppliers has facilitated broader academic and industrial research. Proper storage conditions (typically -20°C under inert atmosphere) maintain the compound's stability for extended periods. Researchers should note that while the material isn't classified as hazardous, standard laboratory precautions for carboxylic acid handling should be observed.

Future directions for CAS 1499189-51-3 research include exploration of its metal-chelating properties for diagnostic imaging applications and investigation of its bioconjugation potential for antibody-drug conjugates (ADCs). The compound's unique structural features continue to inspire innovative applications across multiple therapeutic areas, solidifying its position as an important pharmacophore in modern medicinal chemistry.